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Compound of Interest

Compound Name: Cyclohexyl nitrite

Cat. No.: B1213539 Get Quote

An In-depth Technical Guide to Cyclohexyl Nitrite: Chemical Properties and Structure

Introduction
Cyclohexyl nitrite (C₆H₁₁NO₂) is an organic compound belonging to the alkyl nitrite class of

molecules.[1] It is the ester formed from cyclohexanol and nitrous acid.[1] Like other alkyl

nitrites, its chemistry is dominated by the lability of the O-NO bond, which has a dissociation

energy of approximately 40–50 kcal/mol.[2] This property allows it to act as a source of the

nitric oxide (NO) radical, making it a valuable reagent in organic synthesis and a potent

vasodilator with applications in pharmacology.[1][2] This guide provides a comprehensive

overview of its chemical structure, properties, reactivity, and relevant experimental protocols,

tailored for researchers and professionals in chemistry and drug development.

Chemical Structure and Identification
Cyclohexyl nitrite consists of a cyclohexane ring bonded to a nitrite functional group via an

oxygen atom. The molecule is a colorless, volatile liquid under standard conditions.[1]
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Chemical Structure of Cyclohexyl Nitrite
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Caption: 2D structure of cyclohexyl nitrite.

Table 1: Chemical Identifiers for Cyclohexyl Nitrite
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Identifier Value Reference(s)

IUPAC Name cyclohexyl nitrite [1][3]

CAS Number 5156-40-1 [2][3][4][5]

Molecular Formula C₆H₁₁NO₂ [1][3][4][5]

Synonyms
Nitrous acid, cyclohexyl ester;

O-Nitrosocyclohexanol
[3]

InChI
InChI=1S/C6H11NO2/c8-7-9-

6-4-2-1-3-5-6/h6H,1-5H2
[1][3]

InChIKey
NRCNZCLHYWKEDX-

UHFFFAOYSA-N
[1][2][3]

| SMILES | O=NOC1CCCCC1 |[1][3] |

Physicochemical Properties
The physical and chemical properties of cyclohexyl nitrite are summarized below. It is

recognized as a volatile liquid, a characteristic shared with other low-molecular-weight alkyl

nitrites.[1][6]

Table 2: Physicochemical Data for Cyclohexyl Nitrite

Property Value Reference(s)

Molecular Weight 129.16 g/mol [2][3][4][7]

Appearance Colorless, volatile liquid [1]

Boiling Point 138.7 ± 7.0 °C at 760 mmHg [6]

32-35 °C at 13 Torr [7]

Topological Polar Surface Area 38.7 Å² [5]

| Complexity | 89.1 |[5] |
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Spectroscopic Data
Spectroscopic analysis is crucial for the structural confirmation of cyclohexyl nitrite. Data from

NMR, IR, and mass spectrometry provide a unique fingerprint for the molecule.

Table 3: Spectroscopic Data for Cyclohexyl Nitrite

Technique Key Observations Reference(s)

¹H-NMR

Distinct signals for
cyclohexyl ring protons;
characteristic signal for
the proton on the carbon
bearing the nitrite group (-
CH-ONO).

[2]

¹³C-NMR

The carbon atom directly

attached to the nitrite group (-

CH-ONO) shows a

characteristic chemical shift

around δ 73.2 ppm.

[2]

Infrared (IR) Spectroscopy

Strong N=O stretching

vibration at 1652.0 cm⁻¹ (s-

trans). C-H stretching

vibrations at 2946.1 cm⁻¹ and

2864.1 cm⁻¹.

[8]

| Mass Spectrometry (MS) | Electron Ionization (EI-MS) reveals characteristic fragmentation

patterns confirming the molecular structure. |[2][9] |

Chemical Reactivity and Decomposition
The reactivity of cyclohexyl nitrite is primarily dictated by the weak O-NO bond. This bond

readily undergoes homolytic cleavage when exposed to heat or light, generating a

cyclohexyloxy radical and a nitric oxide radical. This decomposition is the foundation of its utility

in chemical synthesis and its biological activity.[2]
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Decomposition Pathway of Cyclohexyl Nitrite

Products

Cyclohexyl Nitrite
(C₆H₁₁ONO)

Cyclohexyloxy Radical
(C₆H₁₁O•)

 Heat (Δ) or Light (hν) 
 (Homolytic Cleavage)

Nitric Oxide Radical
(•NO)

 Heat (Δ) or Light (hν) 
 (Homolytic Cleavage)
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Caption: Thermal or photochemical decomposition of cyclohexyl nitrite.

Oxidation: Cyclohexyl nitrite can be oxidized to yield cyclohexanone as a primary product.

[2]

Reduction: The reduction of cyclohexyl nitrite can lead to the formation of cyclohexylamine.

[2]

Mechanism of Action in Biological Systems
In a biological context, cyclohexyl nitrite functions as a prodrug for nitric oxide (NO). The in

vivo release of NO initiates a signaling cascade that results in smooth muscle relaxation and

vasodilation. This is the primary mechanism behind its use as an antianginal agent.[1][6]
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Vasodilation Signaling Pathway
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Caption: NO-mediated signaling pathway leading to vasodilation.
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Experimental Protocols
Synthesis of Cyclohexyl Nitrite
The synthesis of alkyl nitrites is a well-established procedure, typically involving the

esterification of an alcohol with nitrous acid generated in situ.[2]

Methodology:

Preparation: A reaction flask is charged with a solution of sodium nitrite (NaNO₂) in water.

The flask is cooled in an ice-salt bath to 0°C with mechanical stirring.[10]

Reagent Mixture: In a separate vessel, cyclohexanol is mixed with water and concentrated

sulfuric acid. This mixture is also cooled to 0°C.[2][10]

Reaction: The cooled cyclohexanol-acid mixture is added slowly, dropwise, beneath the

surface of the stirred sodium nitrite solution. The temperature must be maintained at or

below 0°C to prevent the premature decomposition of nitrous acid.[2][10]

Separation: Once the addition is complete, the mixture is allowed to separate into layers. The

upper organic layer, containing the crude cyclohexyl nitrite, is decanted or separated using

a separatory funnel.[10]

Workup and Purification: The organic layer is washed sequentially with a dilute sodium

bicarbonate solution and a saturated sodium chloride (brine) solution to remove residual acid

and salts. The product is then dried over an anhydrous drying agent, such as anhydrous

sodium sulfate.[10]
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Synthesis and Purification Workflow

1. Mix Cyclohexanol,
H₂SO₄, and H₂O.

Cool to 0°C.

3. Add (A) to (B) slowly
with stirring at 0°C.

2. Prepare aqueous NaNO₂.
Cool to 0°C.

4. Phase Separation
(Aqueous vs. Organic)

5. Isolate Organic Layer
(Crude Product)

6. Wash with NaHCO₃(aq)
then NaCl(aq)

7. Dry over Na₂SO₄

8. Isolate Pure
Cyclohexyl Nitrite
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Caption: General experimental workflow for cyclohexyl nitrite synthesis.

Analytical Methods
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Gas Chromatography-Mass Spectrometry (GC-MS): This is a standard method for identifying

cyclohexyl nitrite and assessing its purity. The retention time provides separation, while the

mass spectrum offers structural confirmation.[9][11]

Gas Chromatography-Fourier Transform Infrared Spectroscopy (GC-IR): GC-IR can be used

to analyze the components of a mixture, providing vapor-phase IR spectra for each

separated compound, which is useful for distinguishing between different alkyl nitrite

isomers.[12]

Safety and Handling
Cyclohexyl nitrite is a hazardous chemical that requires careful handling. Inhalation of vapors

can cause headaches and a dangerous drop in blood pressure.[1][4]

Table 4: GHS Hazard and Precautionary Statements

Category Code Statement Reference(s)

Hazard H302
Harmful if
swallowed.

[4]

H315 Causes skin irritation. [4]

H319
Causes serious eye

irritation.
[4]

H335
May cause respiratory

irritation.
[4]

Precautionary P280

Wear protective

gloves/protective

clothing/eye

protection/face

protection.

[4]

| | P305+P351+P338 | IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing. |[4] |
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Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

light, air, and moisture, as it decomposes over time.[10][13][14]

Personal Protective Equipment (PPE): Use of chemical-resistant gloves, safety goggles, and

a lab coat is mandatory. Work should be conducted in a well-ventilated fume hood.[4][15]

First Aid: In case of inhalation, move the person to fresh air. For skin or eye contact, flush

with copious amounts of water for at least 15 minutes. If swallowed, rinse mouth with water.

Seek immediate medical attention in all cases of exposure.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/product/b1213539#cyclohexyl-nitrite-chemical-properties-and-structure
https://www.benchchem.com/product/b1213539#cyclohexyl-nitrite-chemical-properties-and-structure
https://www.benchchem.com/product/b1213539#cyclohexyl-nitrite-chemical-properties-and-structure
https://www.benchchem.com/product/b1213539#cyclohexyl-nitrite-chemical-properties-and-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1213539?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1213539?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

